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Compound of Interest

Compound Name: DL-01

Cat. No.: B12370147 Get Quote

Disclaimer: The identifier "DL-01" is associated with several complex molecules intended for

research, including drug-linker conjugates for Antibody-Drug Conjugates (ADCs). Publicly

accessible Safety Data Sheets (SDS) for a substance definitively identified as "DL-01" are not

available. The information provided herein is a general framework for handling novel or poorly

characterized research chemicals and is not a substitute for a substance-specific SDS. The

chemical supplier is legally required to provide an SDS, which must be the primary source of all

safety, handling, and disposal information.

This guide provides essential, immediate safety and logistical information for handling the

research chemical designated "DL-01," based on best practices for potent or novel compounds

of unknown toxicity.

Pre-Handling Mandatory Safety Protocol
Before any work begins, it is mandatory to obtain the Safety Data Sheet (SDS) from the

supplier. If an SDS is not provided with the shipment, all work with DL-01 is prohibited until it is

obtained and reviewed by all personnel involved and the institution's Environmental Health and

Safety (EHS) department.

The following workflow must be followed:
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Caption: Mandatory workflow for initiating work with DL-01.
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Personal Protective Equipment (PPE)
Given the likely nature of DL-01 as a potent research compound, a high level of precaution is

warranted. The following table summarizes the minimum required PPE. This must be adjusted

based on the specific hazards identified in the substance-specific SDS.

PPE Category Minimum Requirement Rationale

Eye/Face Protection
Chemical splash goggles and

a full-face shield.

Protects against splashes,

aerosols, and accidental

contact with the face.

Hand Protection

Double-gloving with chemically

resistant gloves (e.g., Nitrile

base layer, thicker Butyl or

Neoprene outer layer). Consult

glove manufacturer's

compatibility chart.

Provides robust protection

against chemical permeation.

Double-gloving allows for safe

removal of the outer layer if

contaminated.

Body Protection

Disposable, solid-front

chemical-resistant gown with

tight-fitting cuffs. A chemically

resistant apron should be worn

over the gown.

Prevents skin contact and

contamination of personal

clothing.

Respiratory Protection

A NIOSH-approved respirator

is required. The type (e.g.,

N95, elastomeric half-mask

with cartridges, or powered air-

purifying respirator - PAPR)

depends on the scale of work

and potential for

aerosolization. A formal

respiratory protection program,

including fit testing, is

mandatory.

Protects against inhalation of

powders or aerosols, a primary

route of exposure for potent

compounds.

Operational Plan: Handling Protocol
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This protocol assumes DL-01 is a solid (powder) and will be handled in a certified chemical

fume hood or other ventilated enclosure.

A. Preparation:

Designated Area: Cordon off a designated area for handling DL-01. Cover the work surface

with absorbent, disposable bench paper.

Assemble Materials: Bring all necessary equipment (spatulas, weigh boats, vials, solvents)

and waste containers into the fume hood before opening the primary container of DL-01.

Verify Safety Equipment: Ensure a certified chemical fume hood is operational. Locate the

nearest eyewash station and safety shower. Have a chemical spill kit readily available.

Don PPE: Put on all required PPE as specified in the table above, ensuring a proper fit.

B. Handling DL-01 (Weighing and Solubilizing):

Inert Environment: For compounds like "DL-01 formic," which may be sensitive, storage

under nitrogen is recommended.[1][2] Handle in an inert atmosphere (e.g., glovebox) if the

SDS indicates sensitivity to air or moisture.

Minimize Dust: Open the container inside the fume hood. Use careful technique to avoid

generating dust. Use a micro-spatula for transfers.

Weighing: Tare a pre-labeled vial on a balance. Carefully add the required amount of DL-01.

Do not remove the open vial from the fume hood.

Solubilization: Add the desired solvent (e.g., DMSO) slowly to the vial containing the DL-01
powder.[1] Cap the vial securely and mix as required (e.g., vortex).

Container Closure: Securely close the primary container of DL-01. Wipe the exterior with a

damp cloth (using a suitable deactivating agent if known, otherwise 70% ethanol) and place

it back in its designated storage location.

C. Post-Handling & Decontamination:
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Surface Decontamination: Wipe down all surfaces inside the fume hood, as well as any

equipment used, with a suitable cleaning or deactivating agent as specified by the SDS or

your institution's EHS office.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. The outer

gloves should be removed first and disposed of as hazardous waste. The face shield, gown,

and inner gloves should be removed next, followed by respiratory and eye protection. Wash

hands thoroughly with soap and water.

Disposal Plan
All materials that have come into contact with DL-01 are considered hazardous waste.

Solid Waste:

Place all contaminated disposable items (gloves, bench paper, weigh boats, pipette tips,

vials) into a dedicated, sealed, and clearly labeled hazardous waste bag or container.

Liquid Waste:

Collect all liquid waste containing DL-01 in a compatible, sealed, and clearly labeled

hazardous waste container. Do not mix with other waste streams unless compatibility is

confirmed.

Sharps Waste:

Needles or other contaminated sharps must be disposed of in a designated sharps

container for hazardous chemical waste.

Labeling and Storage:

Label all waste containers with "Hazardous Waste," the full chemical name ("DL-01"), and

the primary hazards (e.g., "Toxic," "Potent Compound").

Store waste in a designated satellite accumulation area until it is collected by EHS

personnel.
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This comprehensive plan must be incorporated into a formal Standard Operating Procedure

(SOP) and approved by the Principal Investigator and the relevant institutional safety

committee before any work with DL-01 commences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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